Cas no 82079-32-1 ((R)-(+)-Thiolactomycin)

(R)-(+)-Thiolactomycin is a naturally occurring thiolactone antibiotic isolated from Streptomyces species. It acts as a selective inhibitor of bacterial Type II fatty acid synthase (FAS II), making it a valuable tool for studying bacterial lipid biosynthesis. Its (R)-(+)-enantiomer exhibits enhanced biological activity compared to the racemic mixture, particularly against Gram-positive bacteria, including Mycobacterium tuberculosis. The compound's unique mechanism of action, targeting the β-ketoacyl-ACP synthase (KAS) enzymes, distinguishes it from other antibiotics, reducing cross-resistance risks. (R)-(+)-Thiolactomycin is widely used in microbiological research to investigate FAS II pathways and develop novel antimicrobial agents. Its high purity and stereochemical specificity ensure reliable experimental reproducibility.
(R)-(+)-Thiolactomycin structure
(R)-(+)-Thiolactomycin structure
Product Name:(R)-(+)-Thiolactomycin
CAS No:82079-32-1
MF:C11H14O2S
MW:210.292662143707
CID:987409
PubChem ID:135403829
Update Time:2025-06-15

(R)-(+)-Thiolactomycin Chemical and Physical Properties

Names and Identifiers

    • THIOLACTOMYCIN
    • (2R)-5-hydroxy-2,4-dimethyl-2-[(1E)-2-methylbuta-1,3-dienyl]thiophen-3-one
    • (R)-(+)-Thiolactomycin
    • SR-01000076067-1
    • Tox21_500908
    • (4-R)(2E,5E)-2,4,6-Trimethyl-3-hydroxy-2,5,7-octatriene-4-thiolide
    • (5R)-4-hydroxy-3,5-dimethyl-5-[(1E)-2-methylbuta-1,3-dienyl]thiophen-2-one
    • LP00908
    • 2(5H)-Thiophenone, 3,5-dimethyl-4-hydroxy-5-(2-methyl-1,3-butadienyl)-, (R-(E))-
    • BRN 4423670
    • T 9567
    • SDCCGSBI-0050883.P002
    • SCHEMBL13332161
    • (5R)-Thiolactomycin
    • CCG-204990
    • NCGC00094221-01
    • EU-0100908
    • (5R)-4-hydroxy-3,5-dimethyl-5-[(1E)-2-methylbuta-1,3-dien-1-yl]thiophen-2(5H)-one
    • Antibiotic 2-200
    • 4c6x
    • (5R)-4-hydroxy-3,5-dimethyl-5-[(1E)-2-methylbuta-1,3-dien-1-yl]-2,5-dihydrothiophen-2-one
    • 4-HYDROXY-3,5-DIMETHYL-5-(2-METHYL-BUTA-1,3-DIENYL)-5H-THIOPHEN-2-ONE
    • AT40562
    • DB04302
    • CS-0085000
    • (R,E)-4-Hydroxy-3,5-dimethyl-5-(2-methylbuta-1,3-dien-1-yl)thiophen-2(5H)-one
    • AKOS027325299
    • HY-122394
    • (R-(E))-3,5-Dimethyl-4-hydroxy-5-(2-methyl-1,3-butadienyl)-2(5H)-thiophenone
    • NCGC00261593-01
    • SR-01000076067
    • 1fj4
    • (+)-Thiolactomycin
    • 2vb8
    • Lopac0_000908
    • NCGC00094221-02
    • 2(5H)-Thiophenone, 4-hydroxy-3,5-dimethyl-5-(2-methyl-1,3-butadienyl)-, (S-(E))-
    • [R-(E)]-4-Hydroxy-3,5-dimethyl-5-(2-methyl-1,3-butadienyl)-2(5H)-thiophenone
    • thiolactomycine
    • DTXSID6041139
    • (2R)-5-hydroxy-2,4-dimethyl-2-[(1E)-2-methylbuta-1,3-dien-1-yl]-2,3-dihydrothiophen-3-one
    • TLM
    • NS00069820
    • Q27095124
    • 82079-32-1
    • HMS3262F18
    • SCHEMBL12099108
    • (R)-4-Hydroxy-3,5-dimethyl-5-((E)-2-methylbuta-1,3-dienyl)thiophen-2(5H)-one
    • DA-68150
    • Inchi: 1S/C11H14O2S/c1-5-7(2)6-11(4)9(12)8(3)10(13)14-11/h5-6,12H,1H2,2-4H3/b7-6+/t11-/m1/s1
    • InChI Key: SYQNUQSGEWNWKV-XUIVZRPNSA-N
    • SMILES: S1C(C(C)=C([C@]1(/C=C(/C=C)\C)C)O)=O

Computed Properties

  • Exact Mass: 210.07145086g/mol
  • Monoisotopic Mass: 210.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Solubility: DMSO: ~21 mg/mL, soluble

(R)-(+)-Thiolactomycin Security Information

  • WGK Germany:3
  • RTECS:XN1928870

(R)-(+)-Thiolactomycin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T350880-1mg
(R)-(+)-Thiolactomycin
82079-32-1
1mg
$ 247.00 2023-09-05
TRC
T350880-10mg
(R)-(+)-Thiolactomycin
82079-32-1
10mg
$ 1866.00 2023-09-05
A2B Chem LLC
AC29348-1mg
(R,E)-4-Hydroxy-3,5-dimethyl-5-(2-methylbuta-1,3-dien-1-yl)thiophen-2(5H)-one
82079-32-1
1mg
$655.00 2024-04-19
Ambeed
A660136-1mg
(R,E)-4-Hydroxy-3,5-dimethyl-5-(2-methylbuta-1,3-dien-1-yl)thiophen-2(5H)-one
82079-32-1 95+%
1mg
$620.0 2025-04-16
MedChemExpress
HY-122394-1mg
Thiolactomycin
82079-32-1 96.28%
1mg
¥6200 2025-04-15

Additional information on (R)-(+)-Thiolactomycin

Recent Advances in the Study of (R)-(+)-Thiolactomycin (CAS: 82079-32-1) and Its Applications in Chemical Biology and Medicine

(R)-(+)-Thiolactomycin (TLM), a natural product with the CAS number 82079-32-1, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique mechanism of action as a fatty acid synthase (FAS) inhibitor. Recent studies have further elucidated its potential as a therapeutic agent against bacterial infections and metabolic disorders. This research brief synthesizes the latest findings on TLM, focusing on its biochemical properties, mechanisms, and emerging applications.

One of the most notable advancements in TLM research is its role in targeting bacterial Type II fatty acid synthesis (FAS-II), a pathway distinct from mammalian FAS-I. A 2023 study published in Nature Chemical Biology demonstrated that TLM selectively inhibits β-ketoacyl-ACP synthase (KAS) enzymes in Mycobacterium tuberculosis, offering a novel approach to combat drug-resistant tuberculosis. The study highlighted TLM's low cytotoxicity to human cells, making it a promising candidate for further development.

In addition to its antibacterial properties, TLM has shown potential in modulating metabolic diseases. A recent Journal of Medicinal Chemistry article (2024) reported that TLM derivatives could inhibit acetyl-CoA carboxylase (ACC), a key enzyme in lipid metabolism. This finding opens new avenues for treating obesity and non-alcoholic fatty liver disease (NAFLD). Structural modifications of TLM, such as the introduction of sulfonyl groups, have enhanced its potency and selectivity, as evidenced by in vitro and in vivo studies.

Another groundbreaking study, published in Cell Chemical Biology (2023), explored TLM's role in cancer therapy. Researchers identified that TLM analogs disrupt lipid rafts in cancer cell membranes, leading to apoptosis in triple-negative breast cancer (TNBC) cells. The study utilized CRISPR-Cas9 screening to validate TLM's targets, providing a robust framework for future drug design.

Despite these promising results, challenges remain in TLM's clinical translation. Its poor bioavailability and rapid metabolism in vivo necessitate advanced formulation strategies, such as nanoparticle encapsulation or prodrug approaches. A 2024 review in Advanced Drug Delivery Reviews summarized recent efforts to address these limitations, including the development of TLM-loaded liposomes that improve pharmacokinetics.

In conclusion, (R)-(+)-Thiolactomycin (82079-32-1) continues to be a molecule of high interest in chemical biology and medicine. Its dual applications in infectious diseases and metabolic disorders, coupled with advances in structural optimization and delivery systems, position it as a versatile scaffold for future therapeutics. Ongoing research is expected to further refine its efficacy and safety profiles, paving the way for clinical trials.

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